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Compound of Interest

Compound Name: Santalol

Cat. No.: B192323

Essential Safety and Handling Guide for Santalol

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with Santalol. Adherence to these procedures is vital for ensuring
personal safety and minimizing environmental impact.

Santalol, a primary component of sandalwood olil, is valued in research for its aromatic and
potential therapeutic properties. While it has low acute toxicity, it is classified as a skin
sensitizer, necessitating careful handling to avoid allergic reactions.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary health hazard associated with Santalol is its potential to cause an allergic skin
reaction (H317)[1][2][3]. Some formulations may also cause skin irritation[3][4]. Therefore,
implementing appropriate engineering controls and wearing the correct PPE is mandatory.

Engineering Controls:

» Ventilation: Always handle Santalol in a well-ventilated area. The use of a chemical fume
hood is recommended to avoid the inhalation of vapors or mists.

o Safety Stations: Ensure that safety showers and eyewash stations are readily accessible in
the workspace.
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Required Personal Protective Equipment (PPE):

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards.

Prevents accidental splashes

from contacting the eyes.

Skin Protection

Gloves: Wear chemical-
impermeable gloves (e.qg.,
nitrile). Inspect gloves for
integrity before each use and
use proper removal techniques
to avoid skin contact. Lab
Coat/Clothing: Wear a lab coat
or impervious clothing to

prevent skin contact.

Santalol is a skin sensitizer;
direct contact may cause an
allergic reaction. Contaminated
clothing should be removed
immediately and washed

before reuse.

Respiratory Protection

Generally not required if work
is performed in a well-
ventilated area or fume hood.
If ventilation is inadequate,
exposure limits are exceeded,
or irritation occurs, a full-face
respirator with appropriate
cartridges (e.g., type ABEK)
should be used.

Protects against inhalation of
vapors or mists, which may
cause respiratory tract

irritation.

Santalol Properties and Exposure Data

While no specific occupational exposure limits have been established for Santalol,

understanding its physical and toxicological properties is key to safe handling.
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Property

Value

Source(s)

Chemical Characterization

A mixture of alpha-Santalol
(41-55%) and beta-Santalol
(16-24%)

Appearance

Viscous Liquid

Boiling Point

312°C at 760 mmHg

Flash Point (Closed Cup)

100°C - 136°C

Specific Gravity

0.968 - 0.990 @ 20°C

Acute Oral Toxicity (LD50, Rat)

3800 mg/kg (for alpha-
Santalol); >5000 mg/kg (for

Santalol mixture)

Acute Dermal Toxicity (LD50,
Rabbit)

>5000 mg/kg (for alpha-

Santalol)

Hazard Statements

H317: May cause an allergic

skin reaction.

Procedural Workflow for Handling Santalol

The following diagram outlines the step-by-step process for the safe handling of Santalol in a
laboratory setting, from initial preparation through to final disposal.
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Step 1: Preparation
- Review SDS
- Verify Engineering Controls (Hood)
- Don full PPE

roceed

Step 2: Handling & Use
- Work in a well-ventilated area
- Avoid generating mists/aerosols
- Keep container tightly closed
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/’/If Spill Occurs
)
Step 3: Spill Management
- Evacuate non-essential personnel
- Remove ignition sources

- Contain with inert absorbent material
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Step 4: Decontamination |
- Wash hands and affected areas ';
- Decontaminate work surfaces !
- Remove PPE correctly |
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For Next Use

End of Workflow After Use

Step 6: Waste Disposal
- Collect waste in labeled, sealed containers

Step 5: Storage
- Segregate from other waste streams

- Store in a cool, dry, well-ventilated area
- Keep container tightly sealed
- Dispose via certified hazardous waste handler

- Store away from incompatible materials

Click to download full resolution via product page

Workflow for Safe Handling of Santalol.
Operational and Disposal Plans
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A comprehensive plan for the entire lifecycle of the chemical is a prerequisite for beginning any
laboratory work.

First Aid Procedures:

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water. If skin irritation or a rash occurs, seek medical attention.

o Eye Contact: Rinse cautiously with pure water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a doctor.

« Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
advice if symptoms persist.

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison control center or
doctor immediately.

Spill Response:

o Ensure adequate ventilation and remove all sources of ignition.

o Wearing appropriate PPE, contain the spillage using an inert, non-combustible absorbent
material (e.g., sand, vermiculite).

o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Prevent the spill from entering drains or waterways, as Santalol can be harmful to aquatic
life.

Waste Disposal Protocol: The guiding principle is to formulate a disposal plan before starting
any procedure.

e Segregation: Collect all Santalol-contaminated waste, including empty containers, used
absorbents, and contaminated PPE, in a dedicated and clearly labeled hazardous waste
container.
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o Storage: Keep the waste container tightly closed and store it in a designated, well-ventilated
area, away from incompatible materials.

o Disposal: All chemical waste must be disposed of through the institution's environmental
health and safety (EHS) office or a certified hazardous waste disposal contractor. Do not
dispose of Santalol down the drain or in regular trash. Unwanted or surplus Santalol should
also be treated as hazardous waste for disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b192323#personal-protective-equipment-for-handling-
santalol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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